5-Cyclopropylamino-thiazole-4-carboxylic acid ethyl ester

• Molecular Formula: C9H12N2O2S
• Molecular Weight: 212.27 g/mol
• IUPAC Name: ethyl 5-(cyclopropylamino)-1,3-thiazole-4-carboxylate
• InChI: InChI=1S/C9H12N2O2S/c1-2-13-9(12)7-8(14-5-10-7)11-6-3-4-6/h5-6,11H,2-4H2,1H3
• InChI Key: WAECVMXNDLPBER-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC=N1)NC2CC2

Description

5-Cyclopropylamino-thiazole-4-carboxylic acid ethyl ester is a useful research compound. Its molecular formula is C9H12N2O2S and its molecular weight is 212.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a vigorously stirred solution of 311 mg of potassium tert-butylate (2.77 mmol) in THF (5 ml) were slowly added 5 ml of a THF-solution of 300 mg of ethyl isocyanoacetate (2.52 mmol) and 250 mg of cyclopropyl isothiocyanate (2.52 mmol) at −20° C. The mixture was stirred for 15 min at −20° C. and was then allowed to warm to 0° C. in 1.5 h before 0.3 ml of acetic acid were added. The reaction mixture was concentrated in vacuo to give a residue which was purified by flash column chromatography (heptane/ethyl acetate 95:5 to 75:25) to give 5-cyclopropylamino-thiazole-4-carboxylic acid ethyl ester (198 mg, 37%) as a yellow oil. MS (ISP) 213.1 (M+H)+.